Cas no 402715-77-9 (4-(Iodomethyl)-1,3-dioxane)

• Product Name: 4-(Iodomethyl)-1,3-dioxane
• CAS No: 402715-77-9
• MF: C₅H₉IO₂
• MW: 228.028234243393
• CID: 3188518
• PubChem ID: 54592804
• Update Time: 2025-05-25

4-(Iodomethyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXANE, 4-(IODOMETHYL)-
• 402715-77-9
• 4-(iodomethyl)-1,3-dioxane
• G57937
• 971-473-7
• EN300-74505
• AKOS026727261
• 4-(Iodomethyl)-1,3-dioxane

• Inchi： 1S/C5H9IO2/c6-3-5-1-2-7-4-8-5/h5H,1-4H2
• InChI Key： GYIGHSHTOHPLOL-UHFFFAOYSA-N
• SMILES： ICC1CCOCO1

Computed Properties

• Exact Mass: 227.96473Da
• Monoisotopic Mass: 227.96473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(Iodomethyl)-1,3-dioxane

Recent Advances in the Application of 4-(Iodomethyl)-1,3-dioxane (CAS: 402715-77-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(Iodomethyl)-1,3-dioxane (CAS: 402715-77-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heterocyclic compound, characterized by its iodomethyl functional group, serves as a valuable building block in organic synthesis, particularly in the construction of complex molecular architectures. Recent studies have explored its utility in nucleophilic substitution reactions, cross-coupling reactions, and as a precursor for various biologically active molecules.

One of the most notable applications of 4-(Iodomethyl)-1,3-dioxane is its role in the synthesis of novel drug candidates. Researchers have leveraged its reactivity to introduce iodine-containing moieties into target molecules, enabling subsequent functionalization through palladium-catalyzed coupling reactions. This approach has been particularly useful in the development of radiopharmaceuticals, where iodine-125 or iodine-131 isotopes can be incorporated for diagnostic or therapeutic purposes. Recent publications highlight its use in the synthesis of potential anticancer agents, where the iodine moiety facilitates targeted delivery and imaging.

In addition to its pharmaceutical applications, 4-(Iodomethyl)-1,3-dioxane has shown promise in chemical biology as a tool for protein labeling and modification. The iodine atom's ability to participate in radical reactions and photochemical processes makes it an attractive handle for site-specific modifications of biomolecules. A 2023 study demonstrated its efficacy in the photoaffinity labeling of enzyme active sites, providing new insights into protein-ligand interactions and facilitating the discovery of allosteric binding pockets.

The compound's stability under various reaction conditions has also been a subject of recent investigations. Unlike some other iodomethyl compounds, 4-(Iodomethyl)-1,3-dioxane exhibits remarkable stability in both acidic and basic environments, making it particularly suitable for multi-step synthetic routes. This property has been exploited in the synthesis of complex natural product analogs, where the dioxane ring system serves as a protective group that can be selectively removed in later stages of the synthesis.

Recent advances in synthetic methodology have further expanded the utility of 4-(Iodomethyl)-1,3-dioxane. A 2024 publication in the Journal of Medicinal Chemistry described an innovative one-pot procedure for converting this compound into various 1,3-dioxane derivatives with potential biological activity. The method demonstrated excellent yields and selectivity, opening new avenues for the rapid generation of compound libraries for high-throughput screening.

From a safety and handling perspective, recent studies have provided updated guidelines for working with 4-(Iodomethyl)-1,3-dioxane. While the compound is generally stable, proper precautions should be taken due to the potential for iodine release under certain conditions. Current best practices recommend storage under inert atmosphere and protection from light to maintain optimal stability.

Looking forward, the unique properties of 4-(Iodomethyl)-1,3-dioxane position it as a key intermediate in several emerging areas of pharmaceutical research. Its potential applications in PROTAC (Proteolysis Targeting Chimera) technology and targeted protein degradation are currently under investigation, with preliminary results showing promise for the development of next-generation therapeutics. As research continues, this compound is likely to play an increasingly important role in bridging chemical synthesis with biological applications.